Cas no 1638744-92-9 (Tert-butyl (7R)-7-amino-5-azaspiro[2.4]heptane-5-carboxylate)

Tert-butyl (7R)-7-amino-5-azaspiro[2.4]heptane-5-carboxylate structure
1638744-92-9 structure
Product Name:Tert-butyl (7R)-7-amino-5-azaspiro[2.4]heptane-5-carboxylate
CAS No:1638744-92-9
MF:C11H20N2O2
MW:212.288702964783
MDL:MFCD28501844
CID:4610218
PubChem ID:96612989
Update Time:2024-11-06

Tert-butyl (7R)-7-amino-5-azaspiro[2.4]heptane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl (7R)-7-amino-5-azaspiro[2.4]heptane-5-carboxylate
    • tert-butyl(7R)-7-amino-5-azaspiro[2.4]heptane-5-carboxylate
    • (R)-tert-Butyl 7-amino-5-azaspiro[2.4]heptane-5-carboxylate
    • (7R)-5-Boc-7-amino-5-azaspiro[2.4]heptane
    • SB15329
    • t-Butyl (7R)-7-amino-5-azaspiro[2.4]heptane-5-carboxylate
    • SCHEMBL24231705
    • 1638744-92-9
    • AKOS027321086
    • P16319
    • CS-0048507
    • AS-53314
    • MFCD28501844
    • (R)-tert-Butyl7-amino-5-azaspiro[2.4]heptane-5-carboxylate
    • Tert-butyl (7R)-7-amino-5-azaspiro[2.4]heptane-5-carboxylate
    • MDL: MFCD28501844
    • Inchi: 1S/C11H20N2O2/c1-10(2,3)15-9(14)13-6-8(12)11(7-13)4-5-11/h8H,4-7,12H2,1-3H3/t8-/m0/s1
    • InChI Key: FNODMLLSUDSGEV-QMMMGPOBSA-N
    • SMILES: O(C(C)(C)C)C(N1C[C@@H](C2(C1)CC2)N)=O

Computed Properties

  • Exact Mass: 212.152477885 g/mol
  • Monoisotopic Mass: 212.152477885 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 212.29
  • XLogP3: 0.6
  • Topological Polar Surface Area: 55.6

Tert-butyl (7R)-7-amino-5-azaspiro[2.4]heptane-5-carboxylate Pricemore >>

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